![molecular formula C20H22N2O4 B5600788 {4-[5-(1H-indol-1-ylmethyl)-2-furoyl]-1,4-oxazepan-6-yl}methanol](/img/structure/B5600788.png)
{4-[5-(1H-indol-1-ylmethyl)-2-furoyl]-1,4-oxazepan-6-yl}methanol
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Description
Synthesis Analysis
The synthesis of complex molecules related to "{4-[5-(1H-indol-1-ylmethyl)-2-furoyl]-1,4-oxazepan-6-yl}methanol" involves multi-step reactions, including cyclization, functionalization, and the introduction of specific functional groups to achieve the desired structure. For instance, methodologies involving the cyclization of indole derivatives or the construction of oxazepane rings are critical in the synthesis of such compounds. The asymmetric unit formation in crystal structures through intermolecular hydrogen bonds and stacking interactions is a common strategy observed in related compounds (Ohishi et al., 1995).
Molecular Structure Analysis
The molecular structure of related compounds often features complex arrangements, including planar conformations except for specific rings, and stabilization through hydrogen bonding and π-π stacking interactions. Such structural features are crucial for the compound's properties and reactivity (Ohishi et al., 1995).
Chemical Reactions and Properties
Chemical reactions involving compounds with similar structures can include transformations through various reagents, conditions, and catalysts to introduce or modify specific functional groups. The synthesis of fluorine-containing derivatives, for example, showcases the versatility in chemical reactions to achieve different molecular architectures (Joshi et al., 1986).
Mechanism of Action
The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years . They bind with high affinity to multiple receptors, which is helpful in developing new useful derivatives .
Future Directions
properties
IUPAC Name |
[6-(hydroxymethyl)-1,4-oxazepan-4-yl]-[5-(indol-1-ylmethyl)furan-2-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4/c23-13-15-11-22(9-10-25-14-15)20(24)19-6-5-17(26-19)12-21-8-7-16-3-1-2-4-18(16)21/h1-8,15,23H,9-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQCOTBCKLXUHFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(CN1C(=O)C2=CC=C(O2)CN3C=CC4=CC=CC=C43)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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